(1S)-1-(4-chlorophenyl)-1,3-propanediol

• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: (1S)-1-(4-chlorophenyl)propane-1,3-diol
• InChI: InChI=1S/C9H11ClO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,11-12H,5-6H2/t9-/m0/s1
• InChI Key: LXYVQNOBTVGBGC-VIFPVBQESA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CCO)O)Cl
• Canonical SMILES: C1=CC(=CC=C1C(CCO)O)Cl

Description

(1S)-1-(4-Chlorophenyl)-1,3-propanediol is a chiral diol characterized by a 1,3-propanediol backbone with a 4-chlorophenyl substituent at the first carbon and an (S)-configuration at the stereogenic center. This compound belongs to a broader class of arylpropanediols, which are of interest due to their structural diversity and applications in pharmaceuticals, agrochemicals, and natural product chemistry.

Comparison with Similar Compounds

Halogenated Derivatives

• (S)-1-(4-Fluoro-2-methylphenyl)-1,3-propanediol (): Substitution: Fluorine at the 4-position and methyl at the 2-position of the phenyl ring. Methyl groups may sterically hinder enzymatic degradation. Applications: Fluorinated analogs are common in medicinal chemistry for metabolic stability .

• 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol ():

  • Substitution: 4-Chlorophenyl with additional triazole and dimethyl groups.
  • Properties: Increased steric bulk and heterocyclic functionality enhance pesticidal activity.
  • Applications: Tebuconazole metabolite with demonstrated plant uptake and translocation .

Nitro and Amino Derivatives

• (1S,2S)-2-Amino-1-(4-nitrophenyl)-1,3-propanediol (–13): Substitution: Nitro group at the 4-position and amino group at C2. Properties: Nitro groups confer strong electron-withdrawing effects, while the amino group increases solubility via hydrogen bonding. Applications: Intermediate in chiral synthesis; commercial availability noted (e.g., TCI Chemicals, ) .
• (1S,2S)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol (): Substitution: Methylsulfonyl group at the 4-position. Properties: Sulfonyl groups enhance stability and binding affinity in receptor interactions. Applications: Potential pharmacological relevance due to sulfonyl’s prevalence in drug design .

Natural Propanediol Derivatives

• Erythro- and Threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-1,3-propanediol ():

  • Substitution: Two 4-hydroxy-3-methoxyphenyl groups.
  • Properties: Diastereomers with antioxidant and lignin-like structural roles.
  • Applications: Isolated from Actinidia chinensis (), suggesting roles in plant defense .
• (1S,2R)-1-(4′-O-β-D-Glucopyranosyl-3′-methoxyphenyl)-2-(4′-hydroxy-3′-methoxyphenyl)-1,3-propanediol (): Substitution: Glycosylated phenyl groups. Properties: Glucosylation increases water solubility and modulates bioavailability.

Stereochemical and Functional Group Comparisons

• Enantioselectivity in Biological Systems ():
  • The (1S)-configuration of the target compound may influence enantioselective uptake in plants, as seen with chiral pesticides like tebuconazole .
• Glycosylated vs. Non-Glycosylated Derivatives: Glycosylation () enhances solubility but reduces membrane permeability compared to non-glycosylated analogs like the target compound .

Table 1: Key Properties of Selected Propanediol Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	Source/Evidence
(1S)-1-(4-Chlorophenyl)-1,3-propanediol	4-Cl, (S)-configuration	C₉H₁₁ClO₂	186.64	Hypothetical; inferred lipophilicity	N/A
(S)-1-(4-Fluoro-2-methylphenyl)-1,3-propanediol	4-F, 2-CH₃	C₁₀H₁₃FO₂	184.21	Enhanced metabolic stability
(1S,2S)-2-Amino-1-(4-nitrophenyl)-1,3-propanediol	4-NO₂, 2-NH₂	C₉H₁₂N₂O₄	212.20	Chiral synthesis intermediate
Erythro-1,2-bis-(4-hydroxy-3-methoxyphenyl)-1,3-propanediol	Two 4-OH-3-OCH₃ groups	C₁₇H₂₀O₈	352.34	Antioxidant; plant-derived
Tebuconazole TP ()	4-Cl, triazole, dimethyl	C₁₄H₁₈ClN₃O₂	295.76	Pesticide metabolite